4,4,4-trifluoro-1-methoxybutan-2-amine hydrochloride

• CAS No.: 2680528-80-5
• Molecular Formula: C5H11ClF3NO
• Molecular Weight: 193.6

Description

4,4,4-trifluoro-1-methoxybutan-2-amine hydrochloride is a chemical compound with the molecular formula C5H10F3NO and a molecular weight of 157.13 g/mol . It is known for its unique structural features, including the presence of trifluoromethyl and methoxy groups, which contribute to its distinct chemical properties .

Preparation Methods

The synthesis of 4,4,4-trifluoro-1-methoxybutan-2-amine hydrochloride involves several steps. One common synthetic route includes the reaction of 4,4,4-trifluoro-1-methoxybutan-2-one with an amine source under controlled conditions . The reaction typically requires a catalyst and specific temperature and pressure conditions to ensure high yield and purity . Industrial production methods may involve large-scale reactors and continuous flow processes to optimize efficiency and scalability .

Chemical Reactions Analysis

4,4,4-trifluoro-1-methoxybutan-2-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure . Major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

4,4,4-trifluoro-1-methoxybutan-2-amine hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is utilized in biochemical studies to investigate enzyme interactions and metabolic pathways.

Medicine: It serves as an intermediate in the synthesis of pharmaceutical compounds and is studied for its potential therapeutic properties.

Industry: The compound is employed in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4,4,4-trifluoro-1-methoxybutan-2-amine hydrochloride involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances its lipophilicity, allowing it to penetrate biological membranes more effectively . The compound may interact with enzymes and receptors, modulating their activity and leading to various biochemical effects .

Comparison with Similar Compounds

4,4,4-trifluoro-1-methoxybutan-2-amine hydrochloride can be compared with other similar compounds, such as:

4,4,4-trifluoro-1-methoxybutan-2-one: This compound shares a similar structure but lacks the amine group, resulting in different chemical properties and reactivity.

4,4,4-trifluorobutan-2-amine: This compound has a similar trifluoromethyl group but differs in the position of the functional groups, leading to variations in its chemical behavior.

The uniqueness of this compound lies in its combination of trifluoromethyl and methoxy groups, which impart distinct chemical and biological properties .